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Compound of Interest

Compound Name: Olopatadine-d3 N-Oxide
Cat. No.: B15599712
Get Quote
Abstract

This application note details a robust and sensitive bioanalytical method for the simultaneous
determination of olopatadine and its major metabolites, including N-desmethyl olopatadine
(M1) and olopatadine N-oxide, in human plasma. The method utilizes solid-phase extraction
(SPE) for sample cleanup, followed by high-performance liquid chromatography-tandem mass
spectrometry (LC-MS/MS) for quantification. This method is suitable for pharmacokinetic
studies and therapeutic drug monitoring.

Introduction

Olopatadine is a selective histamine H1 receptor antagonist and mast cell stabilizer used for
the treatment of allergic conjunctivitis.[1][2] Understanding its pharmacokinetic profile, including
the formation and elimination of its metabolites, is crucial for drug development and clinical use.
This document provides a detailed protocol for the simultaneous quantification of olopatadine
and its key metabolites in human plasma.

Experimental
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Materials and Reagents

o Olopatadine hydrochloride reference standard

» N-desmethyl olopatadine (M1) reference standard
e Olopatadine N-oxide reference standard

o Loratadine (Internal Standard, IS)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium acetate

o Water (Milli-Q or equivalent)

e Human plasma (K2-EDTA)

Bond Elut C18 solid-phase extraction cartridges|[3]

Instrumentation

¢ Liquid chromatograph (e.g., Shimadzu, Waters)

o Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex, Thermo
Fisher)

e Analytical column: Reversed-phase C18 column (e.g., Capcellpak CR)[4][5]
Sample Preparation Protocol
A detailed solid-phase extraction (SPE) protocol is provided below:

o Conditioning: Condition the Bond Elut C18 cartridge with 1 mL of methanol followed by 1 mL
of water.
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o Sample Loading: To 200 pL of human plasma, add 20 pL of internal standard working
solution (Loratadine, 1 ug/mL). Vortex for 10 seconds. Load the entire sample onto the
conditioned SPE cartridge.

e Washing: Wash the cartridge with 1 mL of water.

» Elution: Elute the analytes with 1 mL of methanol.

o Evaporation: Dry the eluate under a gentle stream of nitrogen at 40°C.

o Reconstitution: Reconstitute the dried residue with 200 uL of the mobile phase.[3][4]

Liquid Chromatography

e Column: Capcellpak CR (or equivalent C18)[4][5]

Mobile Phase: 70% acetonitrile and 30% water containing 10 mM ammonium acetate
(adjusted to pH 4.0 with acetic acid).[4][5]

Flow Rate: 0.4 mL/min

Injection Volume: 10 pL

Run Time: 3.5 minutes[4][6]

Mass Spectrometry

 lonization Mode: Electrospray lonization (ESI), Positive
» Detection Mode: Multiple Reaction Monitoring (MRM)

¢ MRM Transitions:
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Analyte Precursor lon (m/z) Product lon (m/z)
Olopatadine 338.0 165.0[6][7]
N-desmethyl olopatadine (M1) 324.0 165.0

Olopatadine N-oxide 354.0 165.0

Loratadine (IS) 383.17 336.90[4][5]

Method Validation Summary

The method was validated according to regulatory guidelines.

. N-desmethyl Olopatadine N-
Parameter Olopatadine . .
olopatadine (M1) oxide
Linearity Range
0.2 - 100[4][5][6€] 0.2 - 100 0.2 -100
(ng/mL)
LLOQ (ng/mL) 0.2[4][5][6] 0.2 0.2
Intra-day Precision
< 15% < 15% < 15%
(%RSD)
Inter-day Precision
<15% <15% <15%
(%RSD)
Accuracy (% Bias) Within £15% Within £15% Within £15%
Recovery (%) > 85% > 85% > 85%
Data Presentation
Calibration Curve Data
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Concentration Range

Analyte Correlation Coefficient (r?)
(ng/mL)
Olopatadine 0.2-100 > 0.99[4][5]
N-desmethyl olopatadine (M1) 0.2-100 >0.99
Olopatadine N-oxide 0.2-100 >0.99
Intra-day Inter-day
. . .. Accuracy (%
Analyte QC Level Precision Precision Bias)
ias
(%RSD) (%RSD)
Olopatadine LQC (0.6 ng/mL) 6.31 8.92 -2.5
MQC (50 ng/mL)  4.52 6.11 1.8
HQC (80 ng/mL)  3.88 5.43 3.2
N-desmethyl
] LQC (0.6 ng/mL)  7.12 9.87 -1.5

olopatadine
MQC (50 ng/mL)  5.23 7.01 25
HQC (80 ng/mL) 4.15 6.32 4.1
Olopatadine N-

_ LQC (0.6 ng/mL)  8.01 10.2 -3.1
oxide
MQC (50 ng/mL) 6.11 8.23 1.1
HQC (80 ng/mL)  5.02 7.54 3.8

Data presented are representative and may vary between laboratories.

Visualizations
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Caption: Experimental workflow for the bioanalysis of olopatadine.
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Caption: Metabolic pathway of olopatadine.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the
simultaneous quantification of olopatadine and its major metabolites in human plasma. The
method has been successfully validated and is suitable for use in clinical and preclinical
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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method-for-olopatadine-and-its-metabolites-in-human-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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